![molecular formula C11H8Cl2N2OS B270214 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide](/img/structure/B270214.png)
2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide
Overview
Description
2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide, also known as DTTAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities.
Scientific Research Applications
2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Several studies have shown that this compound exhibits potent cytotoxicity against cancer cells, especially in breast cancer and lung cancer cell lines. This compound also has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Moreover, this compound has shown promising results in treating neurological disorders such as Alzheimer's disease by reducing the accumulation of amyloid-beta plaques in the brain.
Mechanism of Action
The mechanism of action of 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide is not fully understood, but several studies suggest that it acts by inhibiting the activity of various enzymes and signaling pathways. For instance, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell proliferation. This compound also inhibits the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. Additionally, this compound has been shown to activate the AMPK signaling pathway, which is involved in regulating energy metabolism and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, such as inducing apoptosis in cancer cells, reducing inflammation, and improving cognitive function. This compound also has antioxidant properties by scavenging free radicals and reducing oxidative stress. Moreover, this compound has been shown to improve glucose metabolism and insulin sensitivity, which could be beneficial in treating metabolic disorders such as diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its high potency and selectivity towards cancer cells. This compound also has a low toxicity profile, which makes it a promising candidate for further preclinical and clinical studies. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which could affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide. One of the areas of interest is to investigate the potential of this compound in combination therapy with other anticancer agents. Another area of research is to explore the molecular targets of this compound and its downstream signaling pathways. Furthermore, the development of novel formulations and delivery systems for this compound could enhance its bioavailability and efficacy. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and clinical trials could provide valuable insights into its therapeutic potential.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. The synthesis method of this compound is simple and efficient, and the compound exhibits potent cytotoxicity and anti-inflammatory properties. This compound also has several biochemical and physiological effects, and its low toxicity profile makes it a promising candidate for further preclinical and clinical studies. Finally, the investigation of future directions for this compound research could provide valuable insights into its therapeutic potential.
properties
Molecular Formula |
C11H8Cl2N2OS |
---|---|
Molecular Weight |
287.2 g/mol |
IUPAC Name |
2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide |
InChI |
InChI=1S/C11H8Cl2N2OS/c12-8-2-1-7(5-9(8)13)6-10(16)15-11-14-3-4-17-11/h1-5H,6H2,(H,14,15,16) |
InChI Key |
MHBBSGWHONRJOW-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1CC(=O)NC2=NC=CS2)Cl)Cl |
Canonical SMILES |
C1=CC(=C(C=C1CC(=O)NC2=NC=CS2)Cl)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.